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Compound of Interest

Compound Name: Ebelactone A

Cat. No.: B161881

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ebelactone A is a natural product isolated from actinomycetes, primarily Streptomyces
aburaviensis. It belongs to the -lactone class of compounds and is a potent inhibitor of several
hydrolytic enzymes, including esterases and lipases. This technical guide provides a
comprehensive overview of the physical, chemical, and biological properties of Ebelactone A,
with a focus on its mechanism of action and relevant experimental methodologies.

Physical and Chemical Properties

Ebelactone A is a white crystalline solid with the molecular formula C20H340a4. Its chemical
structure features a -lactone ring, a key feature for its biological activity. A summary of its
physical and chemical properties is presented in the tables below.

General Properties of Ebelactone A
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Property Value

Molecular Formula C20H3404

Molecular Weight 338.48 g/mol

CAS Number 76808-16-7

Appearance White crystalline solid
Biological Source Streptomyces aburaviensis

Physicochemical Data for Ebelactone A

Property Value

Density 1.011 g/cm3

Boiling Point 462.8 °C at 760 mmHg
Flash Point 152.8 °C

LogP 3.76870

Index of Refraction 1.483

Solubility of Ebelactone A

Solvent Solubility
Dimethyl Sulfoxide (DMSO) 25 mg/mL
Dimethylformamide (DMF) 25 mg/mL
Ethanol 20 mg/mL
Methanol 10 mg/mL

Mechanism of Action and Biological Activity

Ebelactone A is a well-documented inhibitor of several enzymes, including esterases, lipases,
and N-formylmethionine aminopeptidase. Its inhibitory activity is attributed to the strained 3-
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lactone ring, which can acylate a serine residue in the active site of these enzymes, leading to
their irreversible inactivation.

One of the key targets of Ebelactone A is homoserine transacetylase (HTA), an enzyme
involved in the methionine biosynthesis pathway in many bacteria and fungi.[1] This pathway is
essential for the survival of these microorganisms, making HTA an attractive target for the
development of novel antimicrobial agents.[1]

Inhibition of Methionine Biosynthesis

The bacterial methionine biosynthesis pathway involves a series of enzymatic steps to convert
aspartic acid to methionine. Ebelactone A specifically inhibits homoserine transacetylase
(HTA), which catalyzes the acetylation of homoserine, a critical step in this pathway.[1]
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Fermentation

Inoculation of S. aburaviensis
in production medium

Incubation with shaking

Extraction

Centrifugation to separate
mycelium and supernatant

Extraction of supernatant
with ethyl acetate

Concentration of organic phase

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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